Cas no 20779-14-0 (1-Hexadecanol,1-methanesulfonate)

• Product Name: 1-Hexadecanol,1-methanesulfonate
• CAS No: 20779-14-0
• MF: C₁₇H₃₆O₃S
• MW: 320.530944824219
• CID: 241579
• PubChem ID: 519810
• Update Time: 2025-04-19

1-Hexadecanol,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,1-methanesulfonate
• Hexadecyl methanesulfonate
• 1-Hexadecanol,methanesulfonate (7CI,8CI,9CI)
• Cetyl mesylate
• hexadecane methanesulfonate
• hexadecyl mesylate
• Hexadecyl methanesulfonate salt
• hexadecyl methansulfonate
• Methanesulfonic acid cetyl ester
• methanesulfonic acid hexadecyl ester
• Methanesulfonic acid,hexadecyl ester (6CI)
• 1-Hexadecanol, 1-methanesulfonate
• H-1851
• DTXSID30334148
• HEXADECYL METHANESULFONATE)
• palmityl mesylate
• SCHEMBL140845
• n-hexadecyl methanesulfonate
• Hexadecyl methane sulfate
• hexadecyl methane sulfonate
• HEXADECYL METHANESULFONATE, 98%
• 20779-14-0

• Inchi： 1S/C17H36O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21(2,18)19/h3-17H2,1-2H3
• InChI Key： FESYLDKBOOCXRD-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 320.23900
• Monoisotopic Mass: 320.23851618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 0.952
• Melting Point: 53-54 °C(lit.)
• Boiling Point: 427.4°C at 760 mmHg
• Flash Point: 113 °C
• Refractive Index: 1.455
• PSA: 51.75000
• LogP: 6.52470

1-Hexadecanol,1-methanesulfonate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters